Cas no 2097895-40-2 (1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one)

• Product Name: 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one
• CAS No: 2097895-40-2
• MF: C₂₀H₃₁NO₃S₂
• MW: 397.595043420792
• CID: 5939972
• PubChem ID: 126852219
• Update Time: 2025-10-23

1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one
• F6441-0180
• 1-[3-(2-methylpropylsulfonyl)piperidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• AKOS032457206
• 1-[3-(2-methylpropanesulfonyl)piperidin-1-yl]-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
• 2097895-40-2

• Inchi： 1S/C20H31NO3S2/c1-15(2)14-26(23,24)19-6-5-11-21(13-19)20(22)12-17-7-9-18(10-8-17)25-16(3)4/h7-10,15-16,19H,5-6,11-14H2,1-4H3
• InChI Key： MXJGTXFUOLSZTJ-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(C1CN(C(CC2C=CC(=CC=2)SC(C)C)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 397.17453620g/mol
• Monoisotopic Mass: 397.17453620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.1Ų

Additional information on 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one

Comprehensive Overview of 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one (CAS No. 2097895-40-2)

The compound 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one, identified by its CAS No. 2097895-40-2, is a sophisticated organic molecule with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a piperidine core and sulfonyl and sulfanyl functional groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on such compounds due to their unique properties, which can be tailored for specific industrial or therapeutic uses.

In recent years, the demand for sulfonyl-containing compounds like 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one has surged, driven by their versatility in medicinal chemistry. These compounds are often explored for their potential as enzyme inhibitors or receptor modulators, addressing pressing health challenges such as inflammation and metabolic disorders. The propan-2-ylsulfanyl moiety, in particular, is noteworthy for its role in enhancing bioavailability and metabolic stability, a hot topic in modern drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 2097895-40-2 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. These processes are critical for achieving high purity and yield, which are essential for research and development. The compound’s 2-methylpropanesulfonyl group is a key structural feature that contributes to its reactivity and interaction with biological targets, making it a valuable scaffold for further derivatization.

The growing interest in piperidine derivatives like 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one is also reflected in the rise of related search queries, such as "sulfonyl piperidine applications" and "synthetic routes for sulfanyl phenylethanones." These trends highlight the compound’s relevance in both academic and industrial settings. Additionally, its potential role in green chemistry—a trending topic—is being investigated, as researchers seek sustainable methods to synthesize such complex molecules.

Another area of exploration for CAS No. 2097895-40-2 is its physicochemical properties, including solubility, stability, and crystallinity. These characteristics are crucial for formulation scientists working on drug delivery systems. The compound’s propan-2-ylsulfanyl group, for instance, may influence its partition coefficient, a parameter often optimized in pharmacokinetic studies. Such details are frequently searched by professionals aiming to bridge the gap between lab-scale synthesis and commercial production.

In summary, 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-4-(propan-2-ylsulfanyl)phenylethan-1-one (CAS No. 2097895-40-2) represents a promising candidate for advanced research. Its structural complexity and functional diversity align with current scientific priorities, such as targeted drug development and sustainable chemistry. As investigations continue, this compound is likely to gain further attention for its potential contributions to science and technology.